Cas no 1448065-25-5 (2-{[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]methyl}benzonitrile)

• Product Name: 2-{[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]methyl}benzonitrile
• CAS No: 1448065-25-5
• MF: C₂₁H₁₃ClFN₃O₂S
• MW: 425.863225698471
• CID: 5785975
• PubChem ID: 71802763
• Update Time: 2025-10-19

2-{[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]methyl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• AKOS024554478
• F6411-3451
• 2-[[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-1lambda6,2,3-benzothiadiazin-2-yl]methyl]benzonitrile
• 2-{[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]methyl}benzonitrile
• 1448065-25-5
• 2-((6-chloro-4-(2-fluorophenyl)-1,1-dioxido-2H-benzo[e][1,2,3]thiadiazin-2-yl)methyl)benzonitrile

• Inchi： 1S/C21H13ClFN3O2S/c22-16-9-10-20-18(11-16)21(17-7-3-4-8-19(17)23)25-26(29(20,27)28)13-15-6-2-1-5-14(15)12-24/h1-11H,13H2
• InChI Key： HWWFWYNMSUZLNF-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)C(C1C=CC=CC=1F)=NN(CC1C=CC=CC=1C#N)S2(=O)=O

Computed Properties

• Exact Mass: 425.0401037g/mol
• Monoisotopic Mass: 425.0401037g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 3
• Complexity: 790
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 81.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles

Additional information on 2-{[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]methyl}benzonitrile

Professional Introduction to Compound with CAS No. 1448065-25-5 and Product Name: 2-{[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]methyl}benzonitrile

The compound with the CAS number 1448065-25-5 and the product name 2-{[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]methyl}benzonitrile represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound belongs to a class of heterocyclic molecules that have garnered considerable attention due to their diverse biological activities and potential therapeutic applications. The structural complexity of this molecule, featuring a benzonitrile moiety linked to a benzothiadiazine core, makes it a promising candidate for further investigation in drug discovery and development.

In recent years, there has been a growing interest in developing novel compounds that exhibit inhibitory effects on various biological targets. The benzothiadiazine scaffold, particularly when functionalized with halogen atoms and fluorine substituents, has shown remarkable potential in modulating enzyme activity and cellular signaling pathways. The presence of a 6-chloro group and a 2-fluorophenyl moiety in the molecular structure of this compound suggests that it may interact with specific binding sites on target proteins, thereby influencing their function. Such interactions are crucial for the development of drugs that can effectively treat a wide range of diseases.

The benzonitrile group in the compound’s structure is another key feature that contributes to its potential biological activity. Benzonitrile derivatives are known for their ability to act as bioisosteres, replacing other functional groups while maintaining or enhancing biological activity. This property makes them valuable in medicinal chemistry for designing new drug candidates. The combination of the benzothiadiazine core and the benzonitrile group in this compound may lead to unique pharmacological properties that are not observed with simpler molecules.

Recent studies have highlighted the importance of fluorinated aromatic compounds in drug development. The 2-fluorophenyl substituent in this molecule is particularly noteworthy, as fluorine atoms can significantly influence the metabolic stability, binding affinity, and pharmacokinetic properties of a drug candidate. By incorporating fluorine into the molecular structure, researchers aim to enhance the compound’s resistance to metabolic degradation and improve its overall efficacy. These findings align with current trends in pharmaceutical research, where fluorinated compounds are increasingly being explored for their therapeutic potential.

The 1,1-dioxo group within the benzothiadiazine core is another critical feature that contributes to the compound’s chemical diversity. This moiety can participate in various hydrogen bonding interactions and may play a crucial role in determining the compound’s solubility and bioavailability. Additionally, the dioxo group can influence electronic properties, affecting how the molecule interacts with biological targets. Understanding these structural features is essential for optimizing the compound’s pharmacological profile and developing effective therapeutic strategies.

Current research in medicinal chemistry emphasizes the need for innovative approaches to identify and develop new drug candidates. The compound described here represents a promising example of how structural complexity can be leveraged to create molecules with unique biological activities. By combining multiple functional groups into a single framework, researchers can fine-tune the properties of a drug candidate to meet specific therapeutic requirements. This approach has led to several breakthroughs in recent years and continues to drive advancements in drug discovery.

The potential applications of this compound extend across various therapeutic areas. For instance, its ability to modulate enzyme activity suggests that it may be useful in treating inflammatory diseases, cancer, and neurological disorders. Furthermore, its interaction with specific binding sites on proteins could make it a valuable tool for studying disease mechanisms and developing new treatment modalities. As research progresses, it is likely that more detailed information about the compound’s biological activity will emerge, further solidifying its position as a key player in pharmaceutical development.

In conclusion, the compound with CAS number 1448065-25-5 and product name 2-{[6-chloro-4-(2-fluorophenyl)-1,1-dioxo-2H-1lambda6,2,3-benzothiadiazin-2-yl]methyl}benzonitrile represents a significant advancement in chemical biology and pharmaceutical research. Its complex structure and diverse functional groups make it a promising candidate for further investigation in drug discovery and development. As research continues to uncover new insights into its biological activity, this compound is poised to play an important role in addressing some of today’s most pressing medical challenges.